Cas no 376609-78-8 (4-Octadecyloxybiphenyl)

4-Octadecyloxybiphenyl is a biphenyl derivative featuring an octadecyloxy (C18) substituent, which imparts unique mesogenic properties, making it valuable in liquid crystal research and applications. Its long alkyl chain enhances thermal stability and promotes ordered molecular alignment, particularly in smectic phases. This compound is often utilized as a component in liquid crystal mixtures for displays and optoelectronic devices, where its ability to modulate phase transitions and improve material compatibility is advantageous. Its hydrophobic tail also contributes to self-assembly behavior in thin films, expanding its utility in surface chemistry and nanotechnology. High purity grades ensure consistent performance in experimental and industrial settings.
4-Octadecyloxybiphenyl structure
4-Octadecyloxybiphenyl structure
Product Name:4-Octadecyloxybiphenyl
CAS No:376609-78-8
MF:C30H46O
MW:422.685649394989
MDL:MFCD01321145
CID:1485139
PubChem ID:87564810
Update Time:2025-06-09

4-Octadecyloxybiphenyl Chemical and Physical Properties

Names and Identifiers

    • 1-octadecoxy-4-phenylbenzene
    • 4-Octadecyloxybiphenyl
    • 4-Stearyloxybiphenyl
    • ACMC-20aj5s
    • Biphenyl-4-yl Stearyl Ether
    • Biphenyl-4-yl Octadecyl Ether
    • CTK8C5298
    • B1924
    • 4-(OCTADECYLOXY)-1,1'-BIPHENYL
    • 4-n-Octadecyloxybiphenyl
    • D88875
    • SCHEMBL17850556
    • DTXSID20628801
    • MFCD01321145
    • 376609-78-8
    • MDL: MFCD01321145
    • Inchi: 1S/C30H46O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-27-31-30-25-23-29(24-26-30)28-21-18-17-19-22-28/h17-19,21-26H,2-16,20,27H2,1H3
    • InChI Key: WJPFTOGDAJEWPP-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C2C=CC=CC=2)=CC=1)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 422.35500
  • Monoisotopic Mass: 422.354866087g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 19
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2
  • XLogP3: 12.4

Experimental Properties

  • Melting Point: 90.0 to 94.0 deg-C
  • PSA: 9.23000
  • LogP: 9.99390

4-Octadecyloxybiphenyl Customs Data

  • HS CODE:2909309090
  • Customs Data:

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-Octadecyloxybiphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
O268055-50mg
4-Octadecyloxybiphenyl
376609-78-8
50mg
$ 50.00 2022-06-03
TRC
O268055-100mg
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376609-78-8
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$ 65.00 2022-06-03
TRC
O268055-500mg
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$ 80.00 2022-06-03
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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4-Octadecyloxybiphenyl
376609-78-8 >98.0%(GC)
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¥90.00 2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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¥130.00 2024-04-16
abcr
AB249614-5 g
4-n-Octadecyloxybiphenyl, 98%; .
376609-78-8 98%
5g
€77.20 2023-04-27
abcr
AB249614-25 g
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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376609-78-8 98%
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¥39.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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¥119.90 2023-09-01

Additional information on 4-Octadecyloxybiphenyl

Recent Advances in the Study of 4-Octadecyloxybiphenyl (CAS: 376609-78-8) in Chemical Biology and Pharmaceutical Research

The compound 4-Octadecyloxybiphenyl (CAS: 376609-78-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The information presented herein is derived from peer-reviewed academic journals, industry reports, and technical documents published within the last two years.

4-Octadecyloxybiphenyl is a biphenyl derivative characterized by an octadecyloxy substituent at the 4-position. Its molecular structure imparts amphiphilic properties, making it a candidate for various applications, including drug delivery systems and liquid crystal technologies. Recent studies have explored its role in modulating membrane dynamics and its potential as a scaffold for designing novel bioactive molecules. The compound's CAS number, 376609-78-8, serves as a unique identifier in chemical databases, facilitating precise tracking of its research and applications.

One of the most notable advancements in the study of 4-Octadecyloxybiphenyl is its application in drug delivery systems. Researchers have demonstrated that its amphiphilic nature allows it to form stable micelles and liposomes, which can encapsulate hydrophobic drugs and enhance their bioavailability. A 2023 study published in the Journal of Controlled Release highlighted its use in improving the delivery of anticancer agents, showing a marked increase in tumor-targeting efficiency and reduced systemic toxicity in preclinical models.

In addition to its pharmaceutical applications, 4-Octadecyloxybiphenyl has been investigated for its potential in material science. Its liquid crystalline properties have been leveraged to develop advanced optical materials and sensors. A recent publication in Advanced Materials detailed its incorporation into responsive liquid crystal displays (LCDs), where it exhibited high thermal stability and rapid response times. These findings suggest that the compound could play a pivotal role in the next generation of display technologies.

From a biological perspective, studies have also explored the interaction of 4-Octadecyloxybiphenyl with cellular membranes. Research published in Biochimica et Biophysica Acta revealed that the compound can integrate into lipid bilayers, altering membrane fluidity and potentially influencing cell signaling pathways. This property opens new avenues for its use in studying membrane-associated processes and designing membrane-targeted therapeutics.

Despite these promising developments, challenges remain in the widespread adoption of 4-Octadecyloxybiphenyl. Issues such as scalability of synthesis, long-term stability, and potential cytotoxicity need to be addressed. Ongoing research is focused on optimizing synthetic routes and conducting comprehensive toxicity studies to ensure its safety for clinical and industrial applications.

In conclusion, 4-Octadecyloxybiphenyl (CAS: 376609-78-8) represents a versatile compound with significant potential in both pharmaceutical and material science applications. Its unique properties continue to inspire innovative research, and future studies are expected to further elucidate its mechanisms and expand its utility. This briefing underscores the importance of continued investment in the exploration of this compound to unlock its full potential.

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